![molecular formula C10H12N4S B7570114 5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine](/img/structure/B7570114.png)
5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine
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Overview
Description
5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in a variety of applications, including as a tool for studying biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of 5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine involves the inhibition of specific enzymes, such as protein kinases. This inhibition occurs through the binding of the compound to the active site of the enzyme, preventing the enzyme from carrying out its normal function. This inhibition can lead to a downstream effect on various cellular processes, ultimately leading to changes in cell behavior and function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific enzyme that is inhibited. For example, inhibition of protein kinases can lead to changes in cell signaling pathways, ultimately leading to changes in cell behavior and function. This can have implications for various diseases, such as cancer, where aberrant signaling pathways play a crucial role in disease progression.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine in lab experiments is its specificity for certain enzymes. This specificity allows for the targeted inhibition of specific enzymes, leading to a better understanding of their role in various cellular processes. However, one limitation of this compound is its potential off-target effects. Inhibition of non-targeted enzymes could lead to unintended consequences and should be carefully considered in experimental design.
Future Directions
There are several future directions for research on 5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine. One potential direction is the development of more potent and specific inhibitors of specific enzymes. This could lead to the development of new therapeutics for various diseases. Another direction is the exploration of the compound's potential use in other scientific research applications, such as in the study of other biochemical and physiological processes. Additionally, further studies on the compound's safety and toxicity profile could be beneficial in determining its potential use in clinical settings.
Synthesis Methods
The synthesis of 5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine involves the reaction of 4-methyl-1,3-thiazole-5-carboxylic acid with 2-amino-4,5-dimethylpyrimidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction proceeds through an amide bond formation, resulting in the formation of the desired compound. The final product is purified through column chromatography and characterized using various spectroscopic techniques.
Scientific Research Applications
5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine has been used in various scientific research applications. One of the primary uses of this compound is as a tool for studying biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes, such as protein kinases, which play a crucial role in various cellular processes. This inhibition can lead to a better understanding of the role of these enzymes in various diseases and could potentially lead to the development of new therapeutics.
Properties
IUPAC Name |
5-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4S/c1-7-3-11-10(12-4-7)13-5-9-8(2)14-6-15-9/h3-4,6H,5H2,1-2H3,(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTAVHNGESFXEOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)NCC2=C(N=CS2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.